Cas no 577769-70-1 (Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI))

• Product name: Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI)
• CAS No: 577769-70-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1022288
• PubChem ID: 848706

Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, phenoxy-, 1-methyl-4-piperidinyl ester (9CI)
• (1-methylpiperidin-4-yl) 2-phenoxyacetate
• 1-METHYLPIPERIDIN-4-YL PHENOXYACETATE
• STL145798
• CHEMBL1622421
• TimTec1_008438
• 577769-70-1
• DB-231655
• Phenoxy-acetic acid 1-methyl-4-piperidinyl ester
• Acetic acid,phenoxy-,1-methyl-4-piperidinyl ester(9ci)
• DTXSID50357258
• AO-365/42033371
• AKOS000650088
• HMS1557P12
• 1-methyl-4-piperidinyl phenoxyacetate

• Inchi： InChI=1S/C14H19NO3/c1-15-9-7-13(8-10-15)18-14(16)11-17-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• InChI Key： ILFBQXDBMHQARH-UHFFFAOYSA-N
• SMILES： CN1CCC(CC1)OC(=O)COC2=CC=CC=C2

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives